Cas no 2231675-98-0 (2-fluoro-3,5-dihydroxy-cyclohex-2-en-1-one)

• Product Name: 2-fluoro-3,5-dihydroxy-cyclohex-2-en-1-one
• CAS No: 2231675-98-0
• MF: C₆H₇FO₃
• MW: 146.116385698318
• CID: 5279912
• Update Time: 2026-03-09

2-fluoro-3,5-dihydroxy-cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3,5-dihydroxycyclohex-2-en-1-one
• 2-fluoro-3,5-dihydroxy-cyclohex-2-en-1-one

• Inchi： 1S/C6H7FO3/c7-6-4(9)1-3(8)2-5(6)10/h3,8-9H,1-2H2
• InChI Key： JYLMLLZUUUMPPD-UHFFFAOYSA-N
• SMILES： C1(=O)CC(O)CC(O)=C1F

Additional information on 2-fluoro-3,5-dihydroxy-cyclohex-2-en-1-one

Introduction to 2-fluoro-3,5-dihydroxy-cyclohex-2-en-1-one (CAS No. 2231675-98-0)

2-fluoro-3,5-dihydroxy-cyclohex-2-en-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2231675-98-0, is a heterocyclic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of flavonoid-like derivatives, characterized by a cyclohexenone core substituted with fluorine and hydroxyl functional groups. The presence of these specific substituents imparts distinct chemical properties and biological activities, making it a subject of intense interest for medicinal chemists exploring novel therapeutic agents.

The structural motif of 2-fluoro-3,5-dihydroxy-cyclohex-2-en-1-one consists of a six-membered aromatic ring fused to a ketone group, with fluorine and hydroxyl groups strategically positioned at the 2nd and 3rd, as well as the 5th positions relative to the carbonyl center. This arrangement creates a molecule with potential for diverse interactions with biological targets, including enzymes and receptors. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, while the hydroxyl groups contribute to hydrogen bonding capabilities, which are crucial for molecular recognition processes.

In recent years, there has been growing interest in the development of fluorinated heterocycles as pharmacophores due to their ability to modulate biological pathways effectively. The cyclohexenone scaffold in 2-fluoro-3,5-dihydroxy-cyclohex-2-en-1-one is particularly noteworthy because it resembles many natural products with demonstrated pharmacological properties. For instance, related structures have been investigated for their potential anti-inflammatory, antioxidant, and antimicrobial activities. The unique combination of fluorine and hydroxyl substituents in this compound suggests that it may exhibit enhanced bioactivity compared to its unfluorinated analogs.

One of the most compelling aspects of 2-fluoro-3,5-dihydroxy-cyclohex-2-en-1-one is its synthetic accessibility. The cyclohexenone core can be readily constructed through various organic transformations, including cyclization reactions and functional group interconversions. The introduction of fluorine at the 2-position can be achieved using established methods such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Similarly, the placement of hydroxyl groups at the 3rd and 5th positions can be accomplished through oxidation or hydrolysis protocols. These synthetic pathways make 2231675-98-0 an attractive building block for drug discovery programs aimed at generating structurally diverse libraries.

Recent studies have highlighted the potential of 2-fluoro-3,5-dihydroxy-cyclohex-2-en-1-one as a scaffold for developing small-molecule inhibitors targeting key enzymes involved in metabolic diseases and cancer. For example, preliminary computational modeling suggests that this compound may interact with ATP-binding sites in enzymes such as kinases and phosphodiesterases. The fluorine atom is predicted to form favorable interactions with negatively charged residues in these active pockets, while the hydroxyl groups can engage in hydrogen bonding networks. Such interactions could lead to the development of potent and selective inhibitors with therapeutic applications.

The biological evaluation of 2231675-98-0 has begun to reveal its potential as a lead compound for drug development. In vitro assays have demonstrated that derivatives of this scaffold exhibit inhibitory activity against several enzymes relevant to cancer progression. Notably, some modifications have shown promising results in reducing proliferation rates of tumor cells while maintaining low toxicity towards normal cells. These findings align with broader trends in medicinal chemistry where fluorinated heterocycles are being explored for their ability to improve drug-like properties such as solubility and cell membrane permeability.

The role of fluorine in modulating pharmacokinetic profiles cannot be overstated. In many cases, the introduction of fluorine into a molecule enhances its metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Additionally, fluorine atoms can influence binding affinity by altering electronic distributions within the molecule. For 2-fluoro-3,5-dihydroxy-cyclohex-2-en-1-one, these effects may contribute to prolonged half-lives and improved bioavailability upon administration in vivo. Such pharmacokinetic advantages are critical for developing drugs that require multiple daily dosing or have short half-lives.

From a synthetic chemistry perspective, 2231675-98-0 offers opportunities for exploring novel reaction pathways and methodologies that could be applied broadly to other heterocyclic systems. The challenge lies in developing strategies that allow precise control over regioselectivity during functionalization while maintaining high yields and minimizing side reactions. Advances in catalytic systems and green chemistry principles may provide solutions to these challenges by enabling more sustainable synthetic routes.

The future directions for research on 2-fluoro-3,5-dihydroxy-cyclohex-2-en-1-one include both computational studies and experimental validation of its bioactivity. High-throughput screening (HTS) campaigns could identify derivatives with enhanced potency or selectivity against specific disease targets. Meanwhile, computational approaches such as molecular dynamics simulations could provide insights into how this compound interacts with biological targets at an atomic level, guiding rational design modifications for improved efficacy.

In conclusion, 2231675-98-0 represents an exciting opportunity for medicinal chemists seeking novel scaffolds with potential therapeutic applications, particularly in oncology, inflammation,and metabolic disorders where fluorinated heterocycles are proving increasingly valuable.* Its unique structural features, combined with synthetic accessibility, make it an ideal candidate for further exploration.* As research progresses,* it is anticipated that this compound will continue to generate interest* among academic researchers*and pharmaceutical companies alike,* contributing significantly*to advancements*in drug discovery*and development.*